Cas no 1595-18-2 (1H-Pyrazole,3,3'-(1,4-phenylenedi-2,1-ethanediyl)bis[5-phenyl- (9CI))

1H-Pyrazole,3,3'-(1,4-phenylenedi-2,1-ethanediyl)bis[5-phenyl- (9CI) structure
1595-18-2 structure
Product Name:1H-Pyrazole,3,3'-(1,4-phenylenedi-2,1-ethanediyl)bis[5-phenyl- (9CI)
CAS No:1595-18-2
MF:C28H26N4
MW:418.532845973969
CID:209596
PubChem ID:257806
Update Time:2025-04-19

1H-Pyrazole,3,3'-(1,4-phenylenedi-2,1-ethanediyl)bis[5-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis(2-(5-phenyl-1H-pyrazol-3-yl)ethyl)benzene
    • 5,5'-[1,4-Phenylenedi(ethane-2,1-diyl)]bis(3-phenyl-1H-pyrazole)
    • 1595-18-2
    • DTXSID60936114
    • NSC-86390
    • NSC86390
    • 1H-Pyrazole,3,3'-(1,4-phenylenedi-2,1-ethanediyl)bis[5-phenyl- (9CI)
    • Inchi: 1S/C28H26N4/c1-3-7-23(8-4-1)27-19-25(29-31-27)17-15-21-11-13-22(14-12-21)16-18-26-20-28(32-30-26)24-9-5-2-6-10-24/h1-14,19-20H,15-18H2,(H,29,31)(H,30,32)
    • InChI Key: JOKPGBOIJVQFQQ-UHFFFAOYSA-N
    • SMILES: N1C(=CC(C2C=CC=CC=2)=N1)CCC1C=CC(=CC=1)CCC1=CC(C2C=CC=CC=2)=NN1

Computed Properties

  • Exact Mass: 416.20032
  • Monoisotopic Mass: 418.216
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 57.4Ų

Experimental Properties

  • Density: 1.195
  • Boiling Point: 653.3°Cat760mmHg
  • Flash Point: 283.7°C
  • Refractive Index: 1.655
  • PSA: 51.56
  • LogP: 6.03720
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